Cas no 55203-13-9 (Propanedioic acid, 2,2'-oxybis-)

• Product Name: Propanedioic acid, 2,2'-oxybis-
• CAS No: 55203-13-9
• MF: C₆H₆O₉
• MW: 222.106442928314
• CID: 352565
• PubChem ID: 93689
• Update Time: 2025-04-19

Propanedioic acid, 2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2,2'-oxybis-
• 2-(dicarboxymethoxy)propanedioic acid
• oxybis(propanedioic acid)
• DTXSID80275916
• SCHEMBL3073110
• 55203-13-9

• Inchi： 1S/C6H6O9/c7-3(8)1(4(9)10)15-2(5(11)12)6(13)14/h1-2H,(H,7,8)(H,9,10)(H,11,12)(H,13,14)
• InChI Key： KDBDEFYTFKYDHF-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C(=O)O)C(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 222.00108
• Monoisotopic Mass: 222.00118176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 158.43